Cas no 385383-44-8 (2-(3-Fluorobenzylthio)benzoicacid)

• Product Name: 2-(3-Fluorobenzylthio)benzoicacid
• CAS No: 385383-44-8
• MF: C₁₄H₁₁FO₂S
• MW: 262.299346208572
• CID: 1489792
• PubChem ID: 2782977
• Update Time: 2025-04-21

2-(3-Fluorobenzylthio)benzoicacid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-fluorophenyl)methylsulfanyl]benzoic acid
• 2-(3-fluorobenzylthio)benzoic acid
• 2-[(3-Fluorobenzyl)sulfanyl]benzenecarboxylic acid
• AC1MD3H4
• SureCN4741951
• Oprea1_770607
• CTK7C1942
• MolPort-000-155-531
• SBB102548
• SCHEMBL4741951
• 2-((3-Fluorobenzyl)thio)benzoicacid
• CS-0332475
• 385383-44-8
• DTXSID10382384
• 11R-0298
• 2-((3-Fluorobenzyl)thio)benzoic acid
• 2-{[(3-fluorophenyl)methyl]sulfanyl}benzoic acid
• MFCD02937499
• AKOS000136472
• J-505221
• 2-(3-Fluorobenzylthio)benzoicacid

• MDL： MFCD02937499
• Inchi： 1S/C14H11FO2S/c15-11-5-3-4-10(8-11)9-18-13-7-2-1-6-12(13)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： UFCGYCLSSJSOLK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)CC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 262.04600
• Monoisotopic Mass: 262.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Melting Point: 183-186°C
• PSA: 62.60000
• LogP: 3.81620

2-(3-Fluorobenzylthio)benzoicacid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives